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Introduction

Carbenicillin Disodium is a semi-synthetic penicillin antibiotic belonging to the carboxypenicillin
subgroup. It exhibits a broad spectrum of activity, particularly against Gram-negative bacteria,
including Pseudomonas aeruginosa and Proteus species, which are often resistant to other
penicillins. This technical guide provides an in-depth overview of Carbenicillin Disodium's
spectrum of activity, mechanism of action, resistance mechanisms, and the experimental
protocols used for its evaluation.

Spectrum of Activity

Carbenicillin's antibacterial activity extends to a variety of Gram-positive and Gram-negative
microorganisms. Its most significant clinical utility lies in its effectiveness against challenging
Gram-negative pathogens.

Quantitative Antimicrobial Activity
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The in vitro activity of Carbenicillin Disodium against a range of clinically relevant bacteria is
summarized in the tables below. The data is presented as Minimum Inhibitory Concentration
(MIC) values, which represent the lowest concentration of an antimicrobial that will inhibit the
visible growth of a microorganism after overnight incubation. MIC50 and MIC90 values denote
the MIC required to inhibit the growth of 50% and 90% of the tested isolates, respectively.

Table 1: In Vitro Activity of Carbenicillin Disodium against Gram-Negative Bacteria

. Number of MIC Range
Organism . MIC50 (pg/mL)  MIC90 (pg/mL)
Strains (ng/mL)
Pseudomonas
. 143 200 >300 100 - >300
aeruginosa
Escherichia coli - <25 - -
Proteus mirabilis - <25 - -
Proteus spp.
TOSBIER <25 : :
(indole-positive)
Enterobacter
spp.
Serratia spp. - - - -
Klebsiella spp. - Resistant Resistant -

Table 2: In Vitro Activity of Carbenicillin Disodium against Gram-Positive Bacteria

. Number of MIC Range
Organism . MIC50 (pg/mL)  MIC90 (pg/mL)
Strains (ng/mL)
Staphylococcus
aureus
Enterococcus
- >128 >128 -
faecalis
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Note: Data is compiled from various sources and susceptibility can vary based on geographic
location and strain. Detailed sources should be consulted for specific research purposes.

Mechanism of Action

Carbenicillin, like other B-lactam antibiotics, exerts its bactericidal effect by inhibiting the
synthesis of the bacterial cell wall.[1] This process is initiated by the binding of the antibiotic to
Penicillin-Binding Proteins (PBPSs), which are essential enzymes involved in the final steps of
peptidoglycan synthesis. The acylation of these PBPs by Carbenicillin prevents the cross-
linking of peptidoglycan chains, leading to a weakened cell wall and subsequent cell lysis.
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Caption: Mechanism of action of Carbenicillin Disodium.

Mechanisms of Resistance

The primary mechanism of resistance to Carbenicillin is the production of 3-lactamase
enzymes. These enzymes hydrolyze the amide bond in the B-lactam ring of the antibiotic,
rendering it inactive. Other mechanisms of resistance include alterations in the target PBPs,
reducing the binding affinity of the drug, and changes in the outer membrane porins of Gram-
negative bacteria, which can limit the influx of the antibiotic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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